Cas no 1503882-82-3 (3-(3-Iodo-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(3-Iodo-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1503882-82-3
• MF: C₆H₇IN₂O₂
• MW: 266.036453485489
• CID: 5703964
• PubChem ID: 79787206
• Update Time: 2024-03-01

3-(3-Iodo-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD23768966
• 3-(3-iodo-1H-pyrazol-1-yl)propanoicacid
• 3-(3-iodo-1H-pyrazol-1-yl)propanoic acid
• EN300-651368
• 3-(3-IODOPYRAZOL-1-YL)PROPANOIC ACID
• 1503882-82-3
• AKOS018345481
• STL585082
• 1H-Pyrazole-1-propanoic acid, 3-iodo-
• 3-Iodo-1H-pyrazole-1-propanoic acid
• 3-(3-Iodo-1H-pyrazol-1-yl)propanoic acid

• Inchi： 1S/C6H7IN2O2/c7-5-1-3-9(8-5)4-2-6(10)11/h1,3H,2,4H2,(H,10,11)
• InChI Key： RMHCSITVWLPHDC-UHFFFAOYSA-N
• SMILES： IC1C=CN(CCC(=O)O)N=1

Computed Properties

• Exact Mass: 265.95523g/mol
• Monoisotopic Mass: 265.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 2.07±0.1 g/cm3(Predicted)
• Boiling Point: 395.3±22.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides